![molecular formula C22H24ClN5O2 B2648361 3-(2-chlorobenzyl)-8-cyclopentyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 923427-60-5](/img/structure/B2648361.png)
3-(2-chlorobenzyl)-8-cyclopentyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(2-chlorobenzyl)-8-cyclopentyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a complex organic molecule. Unfortunately, there’s limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of a related compound, 7-(2-chlorobenzyl-3H-1,2,4-triazolo[3,1-i]purine, was achieved in high yield from a 9-benzyl-purine derivative by reaction with diethoxymethyl acetate (DEMA) .Scientific Research Applications
Synthesis and Chemical Properties
Research has delved into the synthesis and properties of mesoionic compounds related to imidazo[2,1-f]purine-2,4(3H,8H)-dione, demonstrating the chemical versatility and potential for modification of these compounds. For instance, Coburn and Taylor (1982) discussed the synthesis of mesoionic purinone analogs, highlighting the chemical reactivity and structural characteristics of these compounds, which could pave the way for developing new derivatives with enhanced properties (Coburn & Taylor, 1982).
Biological and Pharmacological Evaluation
The compound's derivatives have been synthesized and evaluated for their pharmacological activities, such as their potential as antidepressant agents. Zagórska et al. (2016) synthesized a series of derivatives and evaluated them for their serotonin receptor affinity and phosphodiesterase inhibitor activity. The study identified compounds with potential antidepressant and anxiolytic effects, suggesting the utility of these derivatives in developing new therapeutic agents (Zagórska et al., 2016).
Antiviral Activity
Research into the synthesis of imidazo[1,2-a]-s-triazine nucleosides and their antiviral activity indicates the broader applicability of imidazo[2,1-f]purine derivatives. Kim et al. (1978) synthesized and tested various nucleosides against herpes, rhino, and parainfluenza viruses, finding moderate activity at non-toxic levels for some compounds. This study underscores the potential of these compounds in antiviral drug development (Kim et al., 1978).
Receptor Affinity and Molecular Modeling
Further studies have focused on understanding the interaction of imidazo[2,1-f]purine derivatives with various receptors, using molecular modeling to predict receptor affinity and selectivity. For example, Baraldi et al. (2008) extended SAR studies on imidazo[2,1-f]purine-2,4-diones as A3 adenosine receptor antagonists, offering insights into improving potency and hydrophilicity through structural modifications (Baraldi et al., 2008).
Future Directions
properties
IUPAC Name |
2-[(2-chlorophenyl)methyl]-6-cyclopentyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24ClN5O2/c1-13-14(2)28-18-19(24-21(28)27(13)16-9-5-6-10-16)25(3)22(30)26(20(18)29)12-15-8-4-7-11-17(15)23/h4,7-8,11,16H,5-6,9-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMLIXLCPJYHKGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1C4CCCC4)N(C(=O)N(C3=O)CC5=CC=CC=C5Cl)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-chlorobenzyl)-8-cyclopentyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.